Cas no 1550967-83-3 (5-Difluoromethyl-nicotinic acid methyl ester)

• Product name: 5-Difluoromethyl-nicotinic acid methyl ester
• CAS No: 1550967-83-3
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 5151575

5-Difluoromethyl-nicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethyl-nicotinic acid methyl ester
• 3-Pyridinecarboxylic acid, 5-(difluoromethyl)-, methyl ester

• Inchi： 1S/C8H7F2NO2/c1-13-8(12)6-2-5(7(9)10)3-11-4-6/h2-4,7H,1H3
• InChI Key： MHOYOPSPQLOZOD-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(F)F)C=C1C(OC)=O

Additional information on 5-Difluoromethyl-nicotinic acid methyl ester

Comprehensive Overview of 5-Difluoromethyl-nicotinic acid methyl ester (CAS No. 1550967-83-3)

5-Difluoromethyl-nicotinic acid methyl ester (CAS No. 1550967-83-3) is a fluorinated nicotinic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl group and methyl ester moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in fluorinated compounds like 5-Difluoromethyl-nicotinic acid methyl ester stems from their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in medicinal chemistry, especially for targeting neurological disorders and inflammatory diseases. Recent studies highlight its role in modulating nicotinic acetylcholine receptors, which are critical in cognitive function and pain management.

In agrochemical applications, 5-Difluoromethyl-nicotinic acid methyl ester is investigated for its potential as a pesticide intermediate. The difluoromethyl group’s electronegativity contributes to improved binding affinity with target enzymes in pests, offering a sustainable alternative to traditional agrochemicals. This aligns with the global push toward green chemistry and eco-friendly pest control solutions.

Synthetic routes to 5-Difluoromethyl-nicotinic acid methyl ester often involve palladium-catalyzed cross-coupling or nucleophilic fluorination techniques. These methods are optimized for high yield and purity, catering to industrial-scale production. Analytical characterization typically employs NMR spectroscopy and mass spectrometry, ensuring compliance with regulatory standards for pharmaceutical intermediates.

The compound’s stability under physiological conditions makes it a candidate for prodrug development. Its methyl ester group can be hydrolyzed in vivo to release the active carboxylic acid, a strategy widely used in drug delivery systems. This property is particularly relevant in designing targeted therapies for cancer and infectious diseases.

From a commercial perspective, 5-Difluoromethyl-nicotinic acid methyl ester is supplied by specialized chemical manufacturers under strict quality control. Its pricing and availability are influenced by demand from contract research organizations (CROs) and biotech startups focusing on high-throughput screening. Regulatory filings, such as REACH compliance, further ensure its safe handling and transport.

Emerging trends in AI-driven drug discovery have amplified interest in this compound. Computational models predict its interactions with biological targets, accelerating lead optimization. Additionally, its inclusion in fragment-based drug design libraries underscores its relevance in modern pharmaceutical R&D.

Environmental considerations are also pivotal. The biodegradability of 5-Difluoromethyl-nicotinic acid methyl ester and its metabolites is under scrutiny to align with EPA guidelines. Researchers are evaluating its ecotoxicological profile to mitigate risks to non-target organisms, reflecting the industry’s shift toward sustainable chemistry.

In summary, 5-Difluoromethyl-nicotinic acid methyl ester (CAS No. 1550967-83-3) exemplifies the intersection of innovation and practical application in chemical sciences. Its multifaceted roles in drug development, agrochemicals, and material science position it as a compound of enduring scientific and industrial value.